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Compound of Interest

Compound Name: Cyclohexanesulfonamide

Cat. No.: B1345759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexanesulfonamide (CAS No. 2438-38-2) is an organic compound featuring a

cyclohexane ring bonded to a sulfonamide functional group. While structurally simple, this

compound serves as a valuable building block in medicinal chemistry and other areas of

chemical synthesis. This guide provides a comprehensive overview of its known physical and

chemical properties, experimental protocols for their determination, and a summary of its

synthesis.

Physical Properties
Cyclohexanesulfonamide is typically a white to off-white solid at room temperature. It is

soluble in polar solvents, a characteristic enhanced by the hydrophilic nature of the

sulfonamide group.[1]
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Property Value Source(s)

Molecular Formula C₆H₁₃NO₂S [1]

Molecular Weight 163.24 g/mol [1][2]

Melting Point 94-95 °C [2]

Boiling Point 299.8 °C at 760 mmHg [2][3]

Density 1.22 g/cm³ [2]

Vapor Pressure 0.00116 mmHg at 25°C [2]

Flash Point 135.1 °C [2]

Appearance White to off-white solid [1]

Solubility
Soluble in polar solvents like

water and alcohols
[1]

Chemical Properties
The chemical reactivity of cyclohexanesulfonamide is primarily dictated by the sulfonamide

functional group. It exhibits moderate stability under standard conditions.[1]

Acidity
The sulfonamide proton (-SO₂NH₂) is weakly acidic. The predicted pKa for

cyclohexanesulfonamide is approximately 10.58.[4] This acidity allows for the formation of

salts with strong bases.

Reactivity
Cyclohexanesulfonamide can participate in various chemical reactions, including nucleophilic

substitutions at the nitrogen atom and other transformations characteristic of sulfonamides.[1]

Synthesis
The most direct synthesis of cyclohexanesulfonamide involves the reaction of

cyclohexanesulfonyl chloride with ammonia. This is a standard nucleophilic acyl substitution
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reaction where the nitrogen atom of ammonia acts as a nucleophile, attacking the electrophilic

sulfur atom of the sulfonyl chloride and displacing the chloride leaving group.

Cyclohexanesulfonyl Chloride

Reaction Intermediate

+ NH₃

Ammonia (NH₃)

Cyclohexanesulfonamide- HCl

Click to download full resolution via product page

Synthesis of Cyclohexanesulfonamide from Cyclohexanesulfonyl Chloride and Ammonia.

Experimental Protocols
The following sections detail generalized experimental protocols for determining the key

physical properties of cyclohexanesulfonamide.

Determination of Melting Point
The melting point can be determined using a capillary method with a melting point apparatus.

Protocol:

A small, finely powdered sample of cyclohexanesulfonamide is packed into a capillary

tube, sealed at one end.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.
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Start

Pack powdered sample into capillary tube

Place in melting point apparatus

Heat slowly and observe

Sample Melting?

No

Record temperature range

Yes

End

Click to download full resolution via product page

Workflow for Melting Point Determination.

Determination of Boiling Point
For high-boiling point solids like cyclohexanesulfonamide, distillation under reduced pressure

is the preferred method to prevent decomposition. The boiling point at atmospheric pressure is
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often an extrapolated value. A common laboratory method for small quantities is the Thiele tube

method.

Protocol:

A small amount of the substance is placed in a fusion tube.

A capillary tube, sealed at one end, is placed inverted into the fusion tube.

The setup is attached to a thermometer and heated in a Thiele tube containing a high-boiling

liquid (e.g., mineral oil).

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.
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Start

Place sample and inverted capillary in fusion tube

Heat in Thiele tube

Observe for continuous stream of bubbles

Remove heat

Record temperature when liquid enters capillary

End
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Workflow for Boiling Point Determination.

Determination of Solubility
The shake-flask method is a standard procedure for determining the equilibrium solubility of a

compound.

Protocol:
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An excess amount of solid cyclohexanesulfonamide is added to a known volume of the

solvent (e.g., water, ethanol) in a sealed flask.

The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached.

The solution is then filtered to remove undissolved solid.

The concentration of cyclohexanesulfonamide in the filtrate is determined using a suitable

analytical technique, such as HPLC or UV-Vis spectroscopy.

Start

Add excess solid to solvent

Agitate at constant temperature for 24-48h

Filter to remove undissolved solid

Analyze filtrate concentration (HPLC/UV-Vis)

End

Click to download full resolution via product page

Workflow for Solubility Determination.
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Determination of pKa
The pKa of a sulfonamide can be determined by methods such as potentiometric titration or

UV-Vis spectrophotometry as a function of pH.

Protocol (Spectrophotometric):

A series of buffer solutions with a range of known pH values are prepared.

A stock solution of cyclohexanesulfonamide is prepared.

Aliquots of the stock solution are added to each buffer solution to a constant final

concentration.

The UV-Vis absorbance spectrum of each solution is recorded.

The absorbance at a wavelength where the protonated and deprotonated species have

different absorptivities is plotted against pH.

The pKa is determined from the inflection point of the resulting sigmoidal curve.
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Start

Prepare buffer solutions of varying pH

Add constant concentration of sample to each buffer

Record UV-Vis spectrum for each solution

Plot absorbance vs. pH

Determine pKa from inflection point

End
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Workflow for pKa Determination via UV-Vis Spectrophotometry.

Spectroscopic Data
While specific, publicly available spectra for cyclohexanesulfonamide are not readily found,

the expected spectral characteristics can be inferred from the known properties of

sulfonamides and cyclohexane derivatives.
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¹H NMR: The spectrum would be expected to show complex multiplets in the aliphatic region

(approximately 1-4 ppm) corresponding to the protons of the cyclohexane ring. The protons

on the sulfonamide nitrogen would likely appear as a broad singlet, with its chemical shift

being dependent on the solvent and concentration.

¹³C NMR: The spectrum would show signals for the carbon atoms of the cyclohexane ring.

IR Spectroscopy: Characteristic absorption bands would be expected for the N-H stretching

of the sulfonamide group (around 3300-3400 cm⁻¹), and strong absorptions for the

asymmetric and symmetric stretching of the S=O bonds (around 1330 cm⁻¹ and 1150 cm⁻¹,

respectively).

Mass Spectrometry: The mass spectrum would show the molecular ion peak. Common

fragmentation patterns for sulfonamides include the loss of SO₂.

Biological Activity
Some sources suggest that cyclohexanesulfonamide may have applications as a synthetic

sweetener and may possess anti-inflammatory and antidepressant properties. However,

detailed studies on its mechanism of action and specific biological pathways are not

extensively documented in publicly available literature.[1][3]

Conclusion
Cyclohexanesulfonamide is a compound with well-defined, albeit not extensively published,

physical and chemical properties. Its synthesis is straightforward, and the characterization of its

properties can be achieved through standard laboratory protocols. This guide provides a

foundational understanding of this molecule for its application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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